Cas no 4744-71-2 (Pyrazolidine-3,5-dione)

• Product Name: Pyrazolidine-3,5-dione
• CAS No: 4744-71-2
• MF: C₃H₄N₂O₂
• MW: 100.076060295105
• MDL: MFCD01363734
• CID: 1080201
• PubChem ID: 4295838
• Update Time: 2025-04-20

Pyrazolidine-3,5-dione Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyrazolidinedione
• pyrazolidine-3,5-dione
• pyrazoline dione
• 3,5 Pyrazoline dione
• 1,2-diazolidine-3,5-dione
• DNTVKOMHCDKATN-UHFFFAOYSA-N
• 1H-Pyrazole-3,5(2H,4H)-dione
• BBL026559
• STL372369
• ST45019395
• SCHEMBL121542
• SCHEMBL16554341
• Z1278925673
• EN300-3209119
• AS-57277
• DB-293961
• SCHEMBL23559298
• CS-0111719
• DTXSID101346761
• 4744-71-2
• AKOS000442373
• A12550
• Pyrazolidine-3,5-dione

• MDL： MFCD01363734
• Inchi： 1S/C3H4N2O2/c6-2-1-3(7)5-4-2/h1H2,(H,4,6)(H,5,7)
• InChI Key： DNTVKOMHCDKATN-UHFFFAOYSA-N
• SMILES： O=C1CC(NN1)=O

Computed Properties

• Exact Mass: 100.027277375g/mol
• Monoisotopic Mass: 100.027277375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2
• XLogP3: -1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds